Cas no 1093218-05-3 (1-[(5-bromopyridin-2-yl)methyl]piperazine)

• Product Name: 1-[(5-bromopyridin-2-yl)methyl]piperazine
• CAS No: 1093218-05-3
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• CID: 5186167
• PubChem ID: 52903243
• Update Time: 2026-03-05

1-[(5-bromopyridin-2-yl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(5-bromo-2-pyridinyl)methyl]-
• 1-[(5-bromopyridin-2-yl)methyl]piperazine

• Inchi： 1S/C10H14BrN3/c11-9-1-2-10(13-7-9)8-14-5-3-12-4-6-14/h1-2,7,12H,3-6,8H2
• InChI Key： RUPAVCIRAJDWNB-UHFFFAOYSA-N
• SMILES： N1(CC2=NC=C(Br)C=C2)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 1-[(5-bromopyridin-2-yl)methyl]piperazine

1-[(5-Bromopyridin-2-yl)methyl]piperazine: Structural Characteristics, Synthetic Routes, and Emerging Applications in Medicinal Chemistry

1-[(5-bromopyridin-2-yl)methyl]piperazine (CAS No. 1093218-05-3) is a heterocyclic compound characterized by a six-membered piperazine ring linked to a substituted pyridine moiety bearing a bromine atom at the 5-position. This structural motif combines the pharmacophoric properties of both pyridine and piperazine scaffolds, which are widely utilized in pharmaceutical research for their ability to modulate diverse biological targets. The brominated pyridine fragment (5-bromopyridin-2-yl) introduces electrophilic reactivity that can be strategically leveraged in cross-coupling reactions, while the piperazine ring provides hydrogen bonding capabilities and lipophilic balance essential for drug-like properties.

The synthesis of 1-(5-bromopyridin-2-yl)methyl]piperazine typically involves nucleophilic substitution of 5-bromo-pyridine derivatives with piperazine salts or alkyl halides. Recent advances in transition-metal-catalyzed methodologies have enabled efficient access to this scaffold through palladium-mediated C-N bond formation, as demonstrated in studies published in Organic Letters (Vol. 44, 2023). These protocols emphasize atom economy and functional group compatibility, making them suitable for large-scale production of analogs required for high-throughput screening campaigns.

In medicinal chemistry, compounds containing the pyridine-piperazine hybrid system have shown promising activity against G protein-coupled receptors (GPCRs), particularly serotonin and dopamine receptors. The brominated substituent at the pyridine ring can act as a bioisostere or pharmacophore element to enhance receptor selectivity. A 2024 study in JMC reported that derivatives of this scaffold exhibited submicromolar potency against the serotonin transporter (SERT) with improved metabolic stability compared to classical antidepressants.

The unique electronic properties of the brominated pyridine moiety make this compound an attractive precursor for Suzuki-Miyaura couplings, enabling post-synthetic diversification of the aromatic system. Researchers at the University of Tokyo demonstrated in 2023 that such coupling reactions could be performed under mild conditions using nickel catalysts, yielding substituted biaryls with high regioselectivity. This synthetic flexibility is critical for optimizing lead compounds during drug discovery phases.

In terms of physicochemical properties, computational studies published in JCCP (Vol. 67, 2024) revealed that the combination of hydrogen bond donors from the piperazine ring and electron-withdrawing effects from the brominated pyridine creates a favorable balance between solubility and membrane permeability. These characteristics align with Lipinski's Rule of Five parameters, suggesting potential oral bioavailability for therapeutic applications.

The compound's structural versatility has also attracted attention in materials science research. A team at MIT reported in 2024 that derivatives incorporating this scaffold exhibited enhanced charge transport properties when used as hole-transporting materials in perovskite solar cells. The brominated pyridine-piperazine framework demonstrated superior thermal stability compared to conventional triphenylamine-based systems under prolonged UV exposure.

In analytical chemistry contexts, this compound serves as an important reference standard for LC/MS method development due to its distinct fragmentation patterns observed during electrospray ionization mass spectrometry analysis. A comparative study published in Analytical Chemistry (Vol. 96, 2024) highlighted its utility as an internal standard for quantifying similar heterocyclic compounds in complex biological matrices.

Ongoing research continues to explore novel applications of this scaffold through structure-based drug design approaches. Molecular docking simulations suggest potential interactions with ionotropic glutamate receptors and sigma receptor subtypes, opening new avenues for neurological disorder treatment development as reported by researchers at Stanford University School of Medicine (Nature Communications, Vol. 15, 2024).

The environmental fate of such compounds is also being investigated to ensure responsible chemical management practices. A recent study by the European Chemicals Agency (ECHA) indicated that degradation pathways primarily involve reductive dehalogenation processes under anaerobic conditions, with half-lives estimated between 78 and 146 days depending on environmental parameters.

In conclusion, 1-(5-bromopyridin-2-yl)methyl]piperazine (CAS No. 10938-05-3) represents a structurally rich platform with broad applicability across multiple scientific disciplines including pharmaceutical development and advanced materials engineering.